Cas no 492-93-3 (1,5-Anhydro-D-mannitol)

• Product Name: 1,5-Anhydro-D-mannitol
• CAS No: 492-93-3
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 855235
• PubChem ID: 445184
• Update Time: 2025-09-25

1,5-Anhydro-D-mannitol Chemical and Physical Properties

Names and Identifiers

• 1,5-Anhydro-D-mannitol
• 1,5-ANHYDRO-D-MANNITOL,WHITE SOLID
• 1,3,5-Trinitro-2,4-dichlor-benzol
• 1,3-Dichlor-2,4,6-trinitro-benzol
• 1,3-Dichloro-2,4,6-trinitrobenzene
• 1,5-Anhydro-D-mannit
• 2,4-Dichlor-1,3,5-trinitro-benzol
• 2,4-dichloro-1,3,5-trinitro-benzene
• Benzene,2,4-dichloro-1,3,5-trinitro
• styphnyl chloride
• styractitol
• 1,5-Anhydromannitol
• 2,6-Anhydro-D-mannitol
• Styracit
• Styracitol
• UNII-6V415COZ8I
• AH2
• 1,5-Anhydro-mannitol
• DTXSID701314215
• (2R,3S,4R,5R)-2-(hydroxymethyl)oxane-3,4,5-triol
• Q27121518
• 6V415COZ8I
• MFCD00067387
• CS-0204027
• 1,5-Anhydromannitol; 1-deoxy-alpha-D-mannose; 1-deoxy-D-mannose; 1-deoxy-mannose
• 492-93-3
• W-202872
• CHEMBL3800290
• D-Mannitol, 1,5-anhydro-
• 1-5-ANHYDRO-D-MANNITOLCRYSTALLINE
• SCHEMBL2282745
• MPCAJMNYNOGXPB-KVTDHHQDSA-N
• AKOS006274375
• HY-N9911
• (-)-(2R,3S,4R,5R)-2-hydroxymethyl-tetrahydro-pyran-3,4,5-triol
• CHEBI:49182
• F87624
• 1-deoxy-alpha-D-mannopyranose
• STYRACITOL, (-)-
• D-1,5-anhydro-Mannitol
• DA-59814

• Inchi： 1S/C6H12O5/c7-1-4-6(10)5(9)3(8)2-11-4/h3-10H,1-2H2
• InChI Key： MPCAJMNYNOGXPB-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)CO1

Computed Properties

• Exact Mass: 164.06800
• Monoisotopic Mass: 164.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2A^2
• XLogP3: -2.1

Experimental Properties

• Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 156-157 ºC
• Boiling Point: 376.8°C at 760 mmHg
• Flash Point: 181.7°C
• Refractive Index: 1.58
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 90.15000
• LogP: -2.53980
• Vapor Pressure: Not available

1,5-Anhydro-D-mannitol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 1,5-Anhydro-D-mannitol

1,5-Anhydro-D-Mannitol: A Comprehensive Overview

1,5-Anhydro-D-Mannitol (CAS No. 492-93-3) is a unique organic compound that has garnered significant attention in various scientific and industrial domains. This compound, also referred to as D-sorbitan or D-mannitol anhydride, is a derivative of D-mannitol and exhibits distinctive chemical properties that make it valuable in numerous applications.

The molecular structure of 1,5-Anhydro-D-Mannitol consists of a six-carbon chain with hydroxyl groups at specific positions, forming a cyclic hemiacetal. This structure contributes to its stability and functionality. Recent studies have highlighted its potential in the food industry as a natural sweetener and humectant due to its ability to retain moisture without significantly increasing caloric content.

One of the most promising areas of research involving 1,5-Anhydro-D-Mannitol is its application in the development of functional foods. Scientists have explored its role in enhancing the shelf life of food products while maintaining their sensory qualities. For instance, studies published in the Journal of Food Science and Technology have demonstrated its effectiveness as a stabilizer in ice cream formulations, preventing ice crystal formation during storage.

In addition to its culinary applications, 1,5-Anhydro-D-Mannitol has shown potential in the pharmaceutical sector. Researchers are investigating its use as a carrier for drugs, particularly for oral medications that require controlled release mechanisms. The compound's ability to form stable amorphous solids has been leveraged in this context, offering new avenues for drug delivery systems.

Another intriguing aspect of 1,5-Anhydro-D-Mannitol is its role in biotechnology. It has been utilized as a cryoprotectant in cell culture processes, safeguarding cells from damage during freezing and thawing cycles. This application is particularly relevant in the field of regenerative medicine, where maintaining cell viability is crucial for therapeutic outcomes.

Recent advancements in analytical chemistry have also shed light on the synthesis and characterization of 1,5-Anhydro-D-Mannitol. Innovations in enzymatic synthesis methods have enabled more efficient production processes, reducing costs and improving scalability. These developments are expected to drive broader adoption across industries.

Furthermore, environmental scientists are exploring the biodegradability of 1,5-Anhydro-D-Mannitol, assessing its impact on ecosystems when used in large-scale applications. Preliminary findings suggest that it decomposes naturally without leaving harmful residues, aligning with global sustainability goals.

In conclusion, 1,5-Anhydro-D-Mannitol (CAS No. 492-93-3) stands out as a versatile compound with diverse applications spanning food science, pharmaceuticals, biotechnology, and environmental studies. Its unique chemical properties and recent research breakthroughs underscore its importance as a valuable resource for addressing contemporary challenges across multiple disciplines.